Cas no 1094940-93-8 (1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-)

• Product Name: 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-
• CAS No: 1094940-93-8
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 6443923
• Update Time: 2025-05-30

1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-

• Inchi： 1S/C8H20N2/c1-4-7-10(5-2)8-6-9-3/h9H,4-8H2,1-3H3
• InChI Key： POWNZWWUBHHECW-UHFFFAOYSA-N
• SMILES： C(N(CC)CCC)CNC

Experimental Properties

• Density: 0.816±0.06 g/cm3(Predicted)
• Boiling Point: 175.7±8.0 °C(Predicted)
• pka: 10.12±0.10(Predicted)

Additional information on 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-

Professional Introduction to 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl- (CAS No. 1094940-93-8)

1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl- is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1094940-93-8, is a derivative of ethanediamine (also known as diaminoethane), featuring a unique substitution pattern that imparts distinct chemical properties and functionalities. The presence of ethyl and methyl groups at the terminal amino positions, along with a propyl group at the N1 position, makes this molecule a versatile intermediate in the synthesis of complex biomolecules and pharmacologically active agents.

The< strong> chemical structure of 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, consists of an ethylene backbone with two amino groups (-NH₂) at the 1 and 2 positions, where one amino group is further substituted with an ethyl group (-CH₂CH₃) and a methyl group (-CH₃), while the other is substituted with a propyl group (-CH₂CH₂CH₃). This specific arrangement of substituents enhances the compound's reactivity and compatibility with various functional groups, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The< strong> substitution pattern of 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, offers a unique combination of steric hindrance and electronic effects that can be exploited to modulate the biological activity of derived molecules. For instance, the ethyl and methyl groups can influence the binding affinity of the compound to biological targets by altering its conformational flexibility and charge distribution.

One of the most promising applications of this compound is in the synthesis of< strong> peptidomimetics and< strong> protease inhibitors . Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The< strong>N1-ethyl-N2-methyl-N1-propyl-substituted diamine can serve as a key intermediate in constructing peptidomimetic cores that exhibit potent inhibitory activity against various proteases. These proteases are often involved in critical biological processes such as inflammation, angiogenesis, and cancer progression. By developing selective inhibitors based on this scaffold, researchers aim to create novel therapeutic agents with high specificity and low toxicity.

The< strong> pharmaceutical industry has been particularly interested in exploring the potential of this compound as a lead for drug discovery. Several recent studies have demonstrated its utility in generating novel molecules with therapeutic potential. For example, derivatives of 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, have been investigated for their ability to modulate enzyme activity and receptor binding. These studies have highlighted the compound's< strong> versatility and its potential to serve as a foundation for developing new drugs targeting various diseases.

In addition to its applications in drug discovery, this compound has also been explored in< strong> materials science . The unique chemical properties of 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, make it suitable for use as a monomer or crosslinking agent in polymer synthesis. Researchers have utilized this compound to develop novel polymers with enhanced mechanical strength, thermal stability, and biodegradability. These polymers have potential applications in various fields, including biomedical devices, coatings, and sustainable materials.

The< strong> synthetic methodologies for preparing 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, have also been refined over recent years. Advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound. These improvements have not only reduced production costs but also enhanced the purity and yield of the final product. As a result, access to high-quality batches of this compound has become more readily available for both academic research and industrial applications.

The< strong> future prospects for 1,2-Ethanediamine, N1-ethyl-N2-methyl-N1-propyl-, are promising given its diverse applications and ongoing research efforts. As our understanding of its< strong> chemical properties and< strong >biological activities continues to grow， so too will its utility in pharmaceuticals， materials science，and other fields。 Ongoing studies are exploring new derivatives， synthetic routes，and applications， ensuring that this compound remains at the forefront of scientific innovation.